Cas no 2228199-79-7 (4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole)

• Product Name: 4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole
• CAS No: 2228199-79-7
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 6200363
• PubChem ID: 165798717
• Update Time: 2025-07-27

4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole
• EN300-1925858
• 2228199-79-7

• Inchi： 1S/C11H11BrN2O2/c1-15-10-4-7(12)3-8(11(10)16-2)9-5-13-6-14-9/h3-6H,1-2H3,(H,13,14)
• InChI Key： NYMJNPCZKBRBAO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1=CN=CN1)OC)OC

Computed Properties

• Exact Mass: 282.00039g/mol
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.1Ų

Additional information on 4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole

Introduction to 4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole (CAS No. 2228199-79-7)

4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No.) 2228199-79-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class, a structural motif widely recognized for its biological activity and utility in drug development. The presence of both bromine and methoxy substituents on the aromatic ring introduces unique electronic and steric properties, making it a promising scaffold for designing novel bioactive molecules.

The structural features of 4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole contribute to its potential as an intermediate in synthetic chemistry. The bromine atom at the 5-position of the phenyl ring enhances reactivity through electrophilic aromatic substitution, while the methoxy groups at the 2- and 3-positions provide metabolic stability and influence electronic distribution. These characteristics make it a valuable building block for further derivatization and exploration of pharmacological properties.

In recent years, there has been a growing interest in imidazole derivatives due to their diverse biological activities. Imidazole scaffolds are known to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Among these derivatives, compounds with halogenated aromatic rings have shown enhanced binding affinity to biological targets, making them attractive candidates for drug discovery programs. The specific arrangement of substituents in 4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole positions it as a candidate for further investigation in this context.

One of the most compelling aspects of 4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology research. The imidazole ring itself is a known kinase inhibitor core, and modifications to this scaffold can lead to compounds with improved selectivity and potency. The bromine substituent allows for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. For instance, 5-bromo-substituted imidazoles have been reported to exhibit potent activity against certain cancer cell lines by interfering with critical signaling pathways. The methoxy groups in 4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole may also contribute to its bioactivity by modulating solubility and metabolic stability. These factors collectively make this compound a promising candidate for further pharmacological evaluation.

The synthesis of 4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole can be approached through multiple routes depending on the desired purity and scalability. A common method involves the condensation of 2,3-dimethoxyaniline with glyoxal or its derivatives under acidic conditions to form the imidazole core. Subsequent bromination at the 5-position can be achieved using brominating agents such as N-bromosuccinimide (NBS). This approach offers good regioselectivity and yields suitable for laboratory-scale production.

In industrial settings, alternative synthetic strategies may be employed to optimize yield and reduce costs. For example, catalytic methods involving transition metal complexes have been explored for the bromination step. These methods often provide milder reaction conditions and higher selectivity compared to traditional electrophilic bromination techniques. Additionally, green chemistry principles can be integrated into the synthesis by utilizing solvent-free reactions or recyclable catalysts.

The pharmacological evaluation of 4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole has been limited but promising. Preliminary in vitro studies suggest that this compound exhibits moderate activity against certain kinases, particularly those overexpressed in cancer cells. Further research is needed to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

The future directions for research on 4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole include structure-activity relationship (SAR) studies to optimize its bioactivity. By systematically varying substituents on the aromatic ring or modifying the imidazole core, researchers can identify key structural features responsible for activity against target enzymes or receptors. Additionally, computational modeling techniques can be employed to predict binding modes and guide medicinal chemistry efforts.

Another exciting avenue is the exploration of 4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole as a scaffold for drug delivery systems. Nanotechnology-based approaches have shown promise in enhancing bioavailability and targeting specificity of therapeutic agents. By incorporating this compound into polymeric micelles or nanoparticles, researchers may improve its delivery efficiency and therapeutic efficacy.

In conclusion,4-(5-bromo-2,3-dimethoxyphenyl)-1H-imidazole (CAS No. 2228199-79-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a kinase inhibitor or other therapeutic applications. Continued investigation into its synthesis, bioactivity, and mechanisms of action will undoubtedly yield valuable insights into its role in drug discovery and development.